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Compound of Interest

Compound Name: KMG-104

Cat. No.: B15364599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential information for the safe handling, operational

use, and disposal of KMG-104, a fluorescent probe for the detection of magnesium ions

(Mg²⁺). Our goal is to be your preferred source for laboratory safety and chemical handling

information, building trust by providing value beyond the product itself.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for KMG-104 is not readily available in public

domains, general safety protocols for handling fluorescent dyes and similar chemical

compounds should be strictly followed. The following guidelines are based on best practices for

laboratory safety.

Personal Protective Equipment (PPE):

Equipment Specification Purpose

Eye Protection Safety glasses or goggles Protects eyes from splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects from spills and

contamination.
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Emergency First Aid:

Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational Plan: Using KMG-104 for Cellular
Imaging
KMG-104 is a highly selective fluorescent probe used to measure intracellular magnesium

concentration.[1] It is particularly useful for confocal laser scanning microscopy.[1]

Key Experimental Parameters:

Parameter Value Reference

Excitation Wavelength ~490 nm [1]

Emission Wavelength ~510 nm [1]

Dissociation Constant (Kd) for

Mg²⁺
3 mM [1]

Experimental Protocol: Measuring Cytosolic Mg²⁺ in
Cultured Cells
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This protocol provides a general workflow for loading cultured cells with KMG-104 and

measuring changes in cytosolic Mg²⁺.

Materials:

KMG-104 AM (the membrane-permeable form of KMG-104)

Dimethyl sulfoxide (DMSO)

Pluronic F-127

Cultured cells (e.g., PC12, HeLa, or hippocampal neurons)[1]

Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS)

Fluorescence microscope or plate reader

Procedure:

Prepare KMG-104 AM Stock Solution: Dissolve KMG-104 AM in high-quality, anhydrous

DMSO to a stock concentration of 1-5 mM.

Prepare Loading Buffer: Dilute the KMG-104 AM stock solution in a suitable buffer (e.g.,

HBSS) to a final working concentration of 1-10 µM. The addition of Pluronic F-127 (at a final

concentration of 0.02-0.05%) can aid in the solubilization of the dye.

Cell Loading:

Culture cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

Remove the culture medium and wash the cells once with the loading buffer.

Add the KMG-104 AM loading buffer to the cells.

Incubate for 30-60 minutes at 37°C in a CO₂ incubator.

Wash: Remove the loading buffer and wash the cells two to three times with a fresh, pre-

warmed buffer to remove excess dye.
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De-esterification: Incubate the cells for an additional 30 minutes in a fresh buffer to allow for

the complete hydrolysis of the AM ester by intracellular esterases, trapping the active KMG-
104 probe inside the cells.

Imaging:

Mount the cells on a fluorescence microscope.

Excite the cells at ~490 nm and record the emission at ~510 nm.

Acquire baseline fluorescence intensity before adding any stimulants.

Add your experimental compound (e.g., FCCP to induce Mg²⁺ mobilization from

mitochondria) and record the changes in fluorescence intensity over time.[1]

Disposal Plan
Proper disposal of KMG-104 and associated waste is crucial to ensure laboratory safety and

environmental protection.

Waste Type Disposal Procedure

Unused KMG-104

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

pour down the drain.

Contaminated Labware

Decontaminate glassware if possible. Dispose

of contaminated disposable plastics and other

materials as chemical waste.

Liquid Waste
Collect all liquid waste containing KMG-104 in a

designated, labeled hazardous waste container.

Visualizations
Experimental Workflow for Cellular Mg²⁺ Imaging
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Experimental Workflow for KMG-104
Prepare KMG-104 AM

Stock Solution (in DMSO)

Prepare Loading Buffer
(KMG-104 AM in HBSS)

Load Cells with KMG-104 AM
(30-60 min at 37°C)

Wash Cells to Remove
Excess Dye

De-esterification
(30 min)

Fluorescence Imaging
(Ex: 490 nm, Em: 510 nm)

Data Analysis

Click to download full resolution via product page

Caption: A step-by-step workflow for using KMG-104 to measure intracellular magnesium.

Visualizing FCCP-Induced Mg²⁺ Mobilization with KMG-
104
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Caption: Logical diagram of how KMG-104 detects FCCP-induced magnesium release from

mitochondria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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